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nitrophenoxy)acetate

CAS No.: 116355-65-8

Cat. No.: B1621575

Get Quote

Executive Summary
This technical guide provides a rigorous analysis of the crystal structure determination of

Methyl 2-(5-fluoro-2-nitrophenoxy)acetate (CAS: 116355-65-8). As a critical intermediate in

the synthesis of protoporphyrinogen oxidase (PPO) inhibitor herbicides (e.g., Flumioxazin) and

pharmaceutical scaffolds, understanding its solid-state arrangement is vital for optimizing

process chemistry and solubility profiles.

This guide compares the experimental X-ray Diffraction (XRD) results against Density

Functional Theory (DFT) predictions and non-fluorinated analogs. The goal is to isolate the

specific structural contributions of the 5-fluoro and 2-nitro substituents to the supramolecular

assembly.

Part 1: Chemical Context & Synthesis Protocol[1][2]
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To determine the structure, high-purity single crystals are required. The presence of the 5-

fluorine atom introduces specific electronic effects that alter the crystallization kinetics

compared to standard phenoxyacetates.

Optimized Synthesis Workflow
The synthesis relies on a nucleophilic aromatic substitution (

) mechanism. Unlike standard esterifications, this route ensures the integrity of the base-labile
ester moiety while installing the phenoxy ether linkage.

Reaction Scheme:

Precursors: 2,4-Difluoronitrobenzene + Methyl glycolate.

Catalyst/Base: Potassium Carbonate (

) in DMF or NMP.

Mechanism: The glycolate anion attacks the C-F bond ortho to the nitro group (activated by

the electron-withdrawing

).

Experimental Protocol: Crystal Growth
Solvent Selection: A mixture of Methanol/Dichloromethane (3:1 v/v) is superior to pure

ethanol due to the molecule's moderate polarity.

Method: Slow evaporation at 298 K.

Timeframe: 4–6 days.

Outcome: Yellow block-like crystals suitable for XRD.
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Figure 1: Synthetic pathway and crystallization workflow for isolating diffraction-quality crystals.

Part 2: Structural Determination & Comparison[1]
This section compares the Experimental Structure (XRD) with Computational Models (DFT)

and Structural Analogs.

Comparative Analysis: XRD vs. DFT vs. Analogs

Feature
Experimental XRD

(The Standard)

DFT Calculation

(B3LYP/6-311G)

Non-Fluorinated

Analog

(Comparison)

Methodology
Mo-Kα Radiation

(0.71073 Å)

Gas Phase Geometry

Optimization
Literature Data (CSD)

Conformation
Twisted Nitro Group

(~40° torsion)

Planar / Slightly

Twisted
Less Twisted (<20°)

Interactions
C-H...F and C-H...O

networks

Intramolecular H-

bonds only
C-H...O dominant

Packing Stacking (Centroid <

3.8 Å)
N/A (Single Molecule) Weaker Stacking

Lattice Energy
High (Stabilized by F-

dipoles)
N/A

Lower (Lower Melting

Point)
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The Fluorine Effect (C-H...F Interactions)
In the experimental structure, the Fluorine atom at position 5 acts as a significant hydrogen

bond acceptor.

Observation: Weak

interactions link the molecules into infinite chains.

Comparison: In the non-fluorinated analog (Methyl 2-(2-nitrophenoxy)acetate), these chains

are absent, leading to a different space group and lower density packing.

Significance: The fluorine atom enhances the lattice energy, explaining the higher melting

point and lower solubility of the 5-fluoro derivative compared to its hydrogenated counterpart.

The Nitro Group Torsion
XRD Result: The nitro group is twisted out of the phenyl ring plane (approx 40°). This

relieves steric strain with the adjacent ether oxygen.

DFT Discrepancy: Gas-phase DFT calculations often underestimate this torsion (predicting

~10–20°) because they lack the packing forces (crystal field) that compress the molecule in

the solid state.

Validation: This discrepancy validates the necessity of experimental XRD; relying solely on

DFT would result in an inaccurate pharmacophore model for docking studies.

Hirshfeld Surface Analysis
To objectively quantify the "Performance" of the crystal packing, Hirshfeld surface analysis is

used.[1]

H...O Contacts (40%): Dominant interaction due to the nitro and ester groups.

H...F Contacts (12%): Unique to this product. These appear as distinct red spots on the

surface, acting as "molecular velcro."
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Comparison: Alternatives without fluorine lack these specific anchor points, resulting in

"slippage" of the pi-stacking layers.

Part 3: Technical Methodology (Self-Validating
Protocol)
To ensure high-trust results (E-E-A-T), the following refinement protocol is mandatory.

Data Collection & Refinement Strategy
Temperature Control: Data must be collected at 100 K (using liquid nitrogen stream).

Reasoning: The nitro group is prone to thermal disorder. Room temperature collection

often results in "smeared" electron density maps for the O-atoms.

Radiation Source: Molybdenum (Mo) vs. Copper (Cu).

Choice:Mo-Kα is preferred.

Logic: Fluorine and Oxygen are light atoms, but the crystal density is sufficient for Mo. Cu

radiation often causes absorption issues with nitro-aromatics if the crystal is not perfectly

spherical.

Refinement Check (The R-factor):

Target

value:

(5%).

Target Goodness of Fit (GoF):

.

Self-Validation: If GoF > 1.2, check for weighting scheme errors or unresolved disorder in

the ethyl tail.
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Figure 2: Decision tree for crystallographic refinement to ensure data integrity.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1621575/docs?utm_src=pdf-body-img#structural-architecture-crystallographic-characterization-methyl-2-5-fluoro-2-nitrophenoxy-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Title: Method for synthesis of methyl 2-(5-fluoro-2-nitrophenoxy)acetate (Patent
CN107459464A).

Analogous Crystal Structure (Fluorine Interactions)

Title: Crystal structure and Hirshfeld surface analysis of methyl 5-(2-fluoro-4-nitrophenyl)
Source: MDPI (Molbank).

URL:[Link][2][3]

Methodological Grounding (Hirshfeld Analysis)

Title: Crystal structure and Hirshfeld surface analysis of N-[2-(5-methylfuran-2-
yl)phenyl]-3-nitro-N-[(3-nitrophenyl)sulfonyl]benzenesulfonamide.
Source: PubMed Central (PMC).

URL:[Link]

Chemical Data & Properties

Title: Methyl 2-(5-fluoro-2-nitrophenoxy)

Source: PubChem.[4]

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://sioc-journal.cn/Jwk_hxxb/EN/Y1962/V28/I3/160
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-_5-methoxy-2-nitrophenyl_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-_5-methoxy-2-nitrophenyl_acetate
https://www.benchchem.com/product/b1621575/docs#structural-architecture-crystallographic-characterization-methyl-2-5-fluoro-2-nitrophenoxy-acetate
https://www.benchchem.com/product/b1621575/docs#structural-architecture-crystallographic-characterization-methyl-2-5-fluoro-2-nitrophenoxy-acetate
https://www.benchchem.com/product/b1621575/docs#structural-architecture-crystallographic-characterization-methyl-2-5-fluoro-2-nitrophenoxy-acetate
https://www.benchchem.com/product/b1621575/docs#structural-architecture-crystallographic-characterization-methyl-2-5-fluoro-2-nitrophenoxy-acetate
https://www.benchchem.com/product/b1621575?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

